Cas no 1805026-34-9 (Ethyl 3-bromo-2-methylpyridine-4-acetate)

Ethyl 3-bromo-2-methylpyridine-4-acetate is a brominated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its key structural features—a bromine substituent at the 3-position and an ester-functionalized side chain—make it a versatile intermediate for cross-coupling reactions, such as Suzuki or Negishi couplings, enabling further functionalization. The methyl group at the 2-position enhances steric and electronic properties, influencing reactivity in heterocyclic chemistry. This compound is particularly valuable in the development of bioactive molecules due to its compatibility with diverse synthetic pathways. High purity and stability under standard conditions ensure reliable performance in research and industrial applications.
Ethyl 3-bromo-2-methylpyridine-4-acetate structure
1805026-34-9 structure
Product Name:Ethyl 3-bromo-2-methylpyridine-4-acetate
CAS No:1805026-34-9
MF:C10H12BrNO2
MW:258.111782073975
CID:4901821
Update Time:2025-10-11

Ethyl 3-bromo-2-methylpyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 3-bromo-2-methylpyridine-4-acetate
    • Inchi: 1S/C10H12BrNO2/c1-3-14-9(13)6-8-4-5-12-7(2)10(8)11/h4-5H,3,6H2,1-2H3
    • InChI Key: HNXVYWWZKICUOH-UHFFFAOYSA-N
    • SMILES: BrC1C(C)=NC=CC=1CC(=O)OCC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 199
  • XLogP3: 2.1
  • Topological Polar Surface Area: 39.2

Ethyl 3-bromo-2-methylpyridine-4-acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029011646-250mg
Ethyl 3-bromo-2-methylpyridine-4-acetate
1805026-34-9 95%
250mg
$950.60 2022-04-01
Alichem
A029011646-1g
Ethyl 3-bromo-2-methylpyridine-4-acetate
1805026-34-9 95%
1g
$2,779.20 2022-04-01

Ethyl 3-bromo-2-methylpyridine-4-acetate Related Literature

Additional information on Ethyl 3-bromo-2-methylpyridine-4-acetate

Ethyl 3-bromo-2-methylpyridine-4-acetate (CAS No. 1805026-34-9): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 3-bromo-2-methylpyridine-4-acetate (CAS No. 1805026-34-9) is a versatile and highly valuable compound in the field of pharmaceutical synthesis. Its unique structural features, characterized by a brominated pyridine ring and an acetic ester moiety, make it an essential intermediate in the development of various therapeutic agents. This compound has garnered significant attention in recent years due to its role in synthesizing bioactive molecules that target a wide range of diseases, including cancer, neurological disorders, and infectious diseases.

The molecular structure of Ethyl 3-bromo-2-methylpyridine-4-acetate consists of a pyridine core substituted with a bromine atom at the 3-position and a methyl group at the 2-position, further functionalized with an acetic ester group at the 4-position. This arrangement provides multiple reactive sites that can be selectively modified through various chemical transformations, making it an ideal building block for drug discovery and development. The presence of the bromine atom, in particular, allows for further functionalization via cross-coupling reactions such as Suzuki-Miyaura, Heck, and Buchwald-Hartwig couplings, which are pivotal in constructing complex heterocyclic frameworks.

In recent years, there has been a surge in research focused on developing novel small-molecule inhibitors for oncological applications. Ethyl 3-bromo-2-methylpyridine-4-acetate has emerged as a critical precursor in the synthesis of kinase inhibitors, which are designed to disrupt aberrant signaling pathways involved in cancer progression. For instance, studies have demonstrated its utility in generating pyridine-based inhibitors that target tyrosine kinases, such as EGFR (epidermal growth factor receptor) and ALK (anaplastic lymphoma kinase). These inhibitors have shown promising preclinical activity in suppressing tumor growth and overcoming drug resistance mechanisms.

Moreover, the compound has found applications in the development of antiviral agents. The pyridine scaffold is a common motif in many antiviral drugs due to its ability to interact with viral enzymes and proteins. Researchers have leveraged Ethyl 3-bromo-2-methylpyridine-4-acetate to synthesize derivatives that inhibit viral polymerases and proteases. Notably, modifications at the 3-bromo and 4-acetate positions have been strategically employed to enhance binding affinity and selectivity against viral targets. Preliminary studies suggest that these derivatives exhibit potent antiviral activity against various strains of RNA viruses.

The acetic ester group in Ethyl 3-bromo-2-methylpyridine-4-acetate also provides opportunities for further derivatization into other functional groups, such as amides or carboxylic acids, which are crucial for drug bioavailability and pharmacokinetic properties. This flexibility has enabled the synthesis of a diverse array of pharmacophores with tailored properties for optimal therapeutic efficacy. For example, amide derivatives have been explored as modulators of G protein-coupled receptors (GPCRs), which play a central role in mediating various physiological processes.

Recent advances in computational chemistry and high-throughput screening have further accelerated the discovery process using intermediates like Ethyl 3-bromo-2-methylpyridine-4-acetate. These technologies allow researchers to rapidly evaluate large libraries of compounds for biological activity, enabling the identification of lead candidates with minimal experimental effort. The brominated pyridine core serves as a scaffold for virtual screening algorithms, which predict binding interactions with target proteins based on structural features similar to known active compounds.

In conclusion, Ethyl 3-bromo-2-methylpyridine-4-acetate (CAS No. 1805026-34-9) represents a cornerstone intermediate in modern pharmaceutical synthesis. Its unique structural attributes and reactivity make it indispensable for developing novel therapeutic agents across multiple disease areas. As research continues to uncover new applications and synthetic strategies, this compound is poised to remain at the forefront of drug discovery efforts worldwide.

Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd